Cas no 79686-00-3 (Pyrimidine, 5-chloro-2-[(chloromethyl)thio]-)

Pyrimidine, 5-chloro-2-[(chloromethyl)thio]- structure
79686-00-3 structure
Product Name:Pyrimidine, 5-chloro-2-[(chloromethyl)thio]-
CAS No:79686-00-3
MF:C5H4Cl2N2S
MW:195.069657325745
CID:4190550
PubChem ID:13435135
Update Time:2025-04-24

Pyrimidine, 5-chloro-2-[(chloromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 5-chloro-2-[(chloromethyl)thio]-
    • 5-Chloro-2-[(chloromethyl)thio]pyrimidine
    • 2-(Chloromethyl)thio-5-chloropyrimidine
    • PGBONSLCITYXTJ-UHFFFAOYSA-N
    • 5-chloro-2-((chloromethyl)thio)pyrimidine
    • SCHEMBL9345467
    • 2-chloromethylthio-5-chloropyrimidine
    • 79686-00-3
    • 5-chloro-2-(chloromethyl)-thiopyrimidine
    • Inchi: 1S/C5H4Cl2N2S/c6-3-10-5-8-1-4(7)2-9-5/h1-2H,3H2
    • InChI Key: PGBONSLCITYXTJ-UHFFFAOYSA-N
    • SMILES: C1(SCCl)=NC=C(Cl)C=N1

Computed Properties

  • Exact Mass: 193.9472247Da
  • Monoisotopic Mass: 193.9472247Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 95.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 51.1Ų
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